Cas no 104116-70-3 (2-Quinolinecarboxylicacid, 6-ethoxy-)

• Product Name: 2-Quinolinecarboxylicacid, 6-ethoxy-
• CAS No: 104116-70-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 126030
• PubChem ID: 57357295
• Update Time: 2025-04-18

2-Quinolinecarboxylicacid, 6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid, 6-ethoxy-
• 6-ethoxyquinoline-2-carboxylic acid
• Quinaldic acid, 6-ethoxy- (6CI)
• DTXSID70723618
• 104116-70-3

• Inchi： 1S/C12H11NO3/c1-2-16-9-4-6-10-8(7-9)3-5-11(13-10)12(14)15/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： XDFMALMAIWXTNC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(=CC=C(C(=O)O)N=2)C=1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 2.33170